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Corylin vs. Neobavaisoflavone: Comparison at a
Glance

Feature Corylin Neobavaisoflavone

Source The herb Psoralea corylifolia [1] [2] The herb Psoralea corylifolia [1] [2]

Lifespan
Extension in
Yeast

Extends replicative lifespan [1] [2] Extends replicative lifespan [1] [2]

Lifespan
Extension in Mice

Extends lifespan in mice on a high-
fat diet [1] [2] [3]

Not reported

Primary
Molecular Target
(for Lifespan)

Gtr1 protein, part of the TORC1
complex [1] [2] [4]

Information is less specific from available
data [1] [2]

Key Signaling
Pathway

mTOR (TOR1 in yeast) pathway

inhibition [1] [2] [4]

Information is less specific; acts

independently of Sirtuins [1] [2]
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Feature Corylin Neobavaisoflavone

Effect on Cellular
Senescence

Reduces senescence in Human
Umbilical Vein Endothelial Cells

(HUVECs) [1] [2]

Not reported

Other Notable
Activities

Promotes adipose tissue

browning, improves insulin
resistance, exhibits anti-

atherosclerotic effects [5] [6]

Acts as a chemosensitizer in cancer cells,

inhibits melanogenesis, functions as an
efflux pump inhibitor in S. aureus [7] [8] [9]

Insights from Key Experiments and Protocols

The comparative potential of these compounds is rooted in rigorous experimental methodologies.

Yeast Replicative Lifespan (RLS) Assay

This was the critical initial screen that identified both compounds.

Purpose: To measure how many times a mother yeast cell can divide and produce daughters, a key
model for aging [1] [2].

Method (Mother Enrichment Program - MEP): A genetic system is used to selectively eliminate
daughter cells, allowing researchers to easily monitor and count the divisions of mother cells in a

liquid culture. This is more efficient than the traditional, manual micromanipulation method [1] [2].
Finding: Both corylin and neobavaisoflavone were identified from 22 compounds isolated from

Psoralea corylifolia as being able to extend yeast RLS in this assay [1] [2].

Mammalian Lifespan and Healthspan Studies

Following the yeast data, corylin was advanced to more complex models.

Mouse Model: Aged mice (40 weeks old) were fed a high-fat diet, with one group receiving corylin
(50 mg/kg) [1] [2] [4].

Results: The corylin-treated group showed a significant improvement in survival rates after two
years (~60% alive vs. ~40% in control). They also demonstrated improved physical function, including

better balance and rearing behavior [4].
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Mechanistic Insight: The study further showed that corylin ameliorated markers of cellular

senescence in human umbilical vein endothelial cells (HUVECs), making their gene expression profile
more similar to that of young cells [1] [2] [4].

The following diagram illustrates the well-characterized anti-aging mechanism of corylin, which mimics

caloric restriction:
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Final Analysis for Researchers
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For research and drug development focused on aging and age-related diseases, the current evidence points to

a clear distinction:

Corylin emerges as the more promising candidate for direct lifespan extension. Its effects have been

validated across multiple biological models—from yeast and human cells to mice—and its mechanism

of action as a caloric restriction mimetic via Gtr1/mTOR inhibition is well-defined [1] [2] [4]. Its

additional benefits on metabolism [5] and cardiovascular health [6] further support its potential as a

broad-spectrum therapeutic for age-related conditions.

Neobavaisoflavone should be considered for different therapeutic niches. While it shows less

evidence for direct lifespan extension, its strong and documented activity in areas like cancer

chemosensitization [7] and antimicrobial potentiation [9] makes it a highly interesting molecule for

oncology and infectious disease research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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